Cas no 20299-79-0 (1-(3-Methylphenyl)-1H-pyrrole-2,5-dione)

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione structure
20299-79-0 structure
Product Name:1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
CAS No:20299-79-0
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD00047117
CID:289301
PubChem ID:247652
Update Time:2025-04-19

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(3-methylphenyl)-
    • 1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
    • 1-(3-methylphenyl)pyrrole-2,5-dione
    • N-(3-METHYLPHENYL)MALEIMIDE
    • N-m-tolyl-maleimide
    • N-m-Tolyl-maleinimid
    • 1-(3-methylphenyl)pyrrole-2, 5-dione
    • PD135126
    • SCHEMBL139864
    • MLS002693403
    • NSC62639
    • CS-0318328
    • LS-05723
    • HMS3079F22
    • DTXSID90289665
    • 1-(3-Methylphenyl)maleimide
    • 1-(3-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • 1-(m-Tolyl)-1H-pyrrole-2,5-dione
    • NSC-62639
    • EU-0084446
    • 1-m-tolyl-1H-pyrrole-2,5-dione
    • SMR001559358
    • AKOS000249612
    • n-(m-tolyl)maleimide
    • 20299-79-0
    • 1H-Pyrrole-2,5-dione, 1-(3-methylphenyl)-
    • A920260
    • BDBM50300314
    • FT-0605633
    • MFCD00047117
    • NCIOpen2_000169
    • CHEMBL567421
    • ALBB-017489
    • DB-066119
    • STK738748
    • G66539
    • MDL： MFCD00047117
    • Inchi： 1S/C11H9NO2/c1-8-3-2-4-9(7-8)12-10(13)5-6-11(12)14/h2-7H,1H3
    • InChI Key： PRZFFHNZHXGTRC-UHFFFAOYSA-N
    • SMILES： O=C1C=CC(N1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.277
  • Boiling Point: 333.5°Cat760mmHg
  • Flash Point: 154.3°C
  • Refractive Index: 1.615
  • PSA: 37.38000
  • LogP: 1.48940

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M236185-500mg
1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
 20299-79-0
500mg
 $ 235.00 2022-06-04
TRC
M236185-1000mg
1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
 20299-79-0
1g
 $ 390.00 2022-06-04
TRC
M236185-2000mg
1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
 20299-79-0
2g
 $ 615.00 2022-06-04
abcr
AB245657-500 mg
N-(3-Methylphenyl)maleimide
 20299-79-0
500MG
 €165.80 2023-01-26
abcr
AB245657-1 g
N-(3-Methylphenyl)maleimide
 20299-79-0
1 g
 €197.30 2023-07-20
abcr
AB245657-5 g
N-(3-Methylphenyl)maleimide
 20299-79-0
5 g
 €456.10 2023-07-20
abcr
AB245657-10 g
N-(3-Methylphenyl)maleimide
 20299-79-0
10 g
 €773.40 2023-07-20
Chemenu
CM514243-1g
1-(m-Tolyl)-1H-pyrrole-2,5-dione
 20299-79-0 97%
1g
 $132 2023-01-10
Chemenu
CM514243-5g
1-(m-Tolyl)-1H-pyrrole-2,5-dione
 20299-79-0 97%
5g
 $348 2023-01-10
Ambeed
A509614-250mg
1-(m-Tolyl)-1H-pyrrole-2,5-dione
 20299-79-0 97%
250mg
 $54.0 2025-02-25

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